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Compound of Interest

Compound Name:
1,6-Naphthyridine-3-carboxylic

acid

Cat. No.: B1319429 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the chemical properties and potential applications of

1,6-Naphthyridine-3-carboxylic acid. This document provides a summary of its identifiers,

available physicochemical data, and insights into its potential mechanism of action based on

related compounds.

Chemical Identifiers and Properties
1,6-Naphthyridine-3-carboxylic acid is a heterocyclic compound with a core structure

composed of two fused pyridine rings. A comprehensive list of its chemical identifiers is

provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1319429?utm_src=pdf-interest
https://www.benchchem.com/product/b1319429?utm_src=pdf-body
https://www.benchchem.com/product/b1319429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

CAS Number 1017793-59-7 [1]

Molecular Formula C9H6N2O2 [2]

IUPAC Name
1,6-naphthyridine-3-carboxylic

acid

SMILES
C1=CN=CC2=CC(=CN=C21)C

(=O)O
[2]

InChI

InChI=1S/C9H6N2O2/c12-

9(13)7-3-6-4-10-2-1-8(6)11-5-

7/h1-5H,(H,12,13)

[2]

InChIKey
DTQIBVJDCJZFTK-

UHFFFAOYSA-N
[2]

Molecular Weight 174.16 g/mol

Monoisotopic Mass 174.04292 Da [2]

Physicochemical Data
Detailed experimental data for 1,6-Naphthyridine-3-carboxylic acid is not extensively

available in publicly accessible literature. However, data for structurally related compounds can

provide valuable insights.

Property Value Notes

Melting Point 267-269°C

Data for the related compound,

2-Methyl-1,6-naphthyridine-3-

carboxylic acid.[3]

pKa Not available

Solubility Not available

XlogP (predicted) 0.6 [2]
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Potential Biological Activity and Mechanism of
Action
While specific biological data for 1,6-Naphthyridine-3-carboxylic acid is limited, the broader

class of naphthyridine derivatives is known for a range of biological activities, including

antimicrobial and anticancer properties. A significant mechanism of action for many quinolone

and naphthyridone antibiotics is the inhibition of bacterial DNA gyrase.[4][5][6] This enzyme is

crucial for DNA replication, and its inhibition leads to bacterial cell death.

The following diagram illustrates the proposed mechanism of action, where a naphthyridine

compound inhibits DNA gyrase, thereby disrupting the DNA replication process.
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Caption: Inhibition of bacterial DNA replication by a naphthyridine derivative.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 1,6-Naphthyridine-3-
carboxylic acid are not readily available in the peer-reviewed literature. However, general

synthetic strategies for the 1,6-naphthyridine scaffold often involve the condensation of

aminopyridine precursors with various carbonyl compounds, followed by cyclization reactions.

The synthesis of related benzo[b][3][7]naphthyridine derivatives has been achieved through
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methods like the Pfitzinger and Niementowski reactions.[8] Researchers interested in

synthesizing this specific compound may need to adapt these established methods.

The following diagram outlines a generalized workflow for the synthesis and evaluation of novel

naphthyridine derivatives as potential antibacterial agents.
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Caption: General workflow for the development of naphthyridine-based antibacterial agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,6-NAPHTHYRIDINE-3-CARBOXYLIC ACID | 1017793-59-7 [chemicalbook.com]

2. PubChemLite - 1,6-naphthyridine-3-carboxylic acid (C9H6N2O2) [pubchemlite.lcsb.uni.lu]

3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

4. Antimicrobial Activity of Naphthyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

5. Antimicrobial Activity of Naphthyridine Derivatives | MDPI [mdpi.com]

6. Quinolone antibiotic - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,6-Naphthyridine-3-
carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319429#cas-number-and-identifiers-for-1-6-
naphthyridine-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

